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Compound of Interest

Compound Name: 4-Iodotoluene

Cat. No.: B166478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for

preparing 4-iodotoluene, a key intermediate in the pharmaceutical and materials science

sectors.[1] The document details two principal methodologies: the indirect, multi-step

Sandmeyer reaction pathway starting from toluene, and the direct electrophilic iodination of

toluene. It includes detailed experimental protocols, quantitative data, and process

visualizations to aid researchers in selecting and implementing the most suitable synthetic

strategy.

Introduction to 4-Iodotoluene
4-Iodotoluene (also known as p-iodotoluene) is an aromatic organic compound with the

chemical formula C₇H₇I.[2] It presents as a colorless to pale yellow crystalline solid or liquid.[2]

[3] While poorly soluble in water, it dissolves readily in common organic solvents like ethanol

and ether.[2][3] This compound is a valuable building block in organic synthesis, serving as a

precursor for a wide array of more complex molecules. Its utility is particularly notable in the

synthesis of pharmaceuticals and agrochemicals, as well as in the development of advanced

materials such as liquid crystals.[1][4] The iodine substituent makes it an ideal substrate for

cross-coupling reactions, including the Suzuki and Sonogashira reactions.[1][4]

Table 1: Physicochemical Properties of 4-Iodotoluene
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Property Value Reference

Molecular Formula C₇H₇I [5]

Molar Mass 218.03 g/mol [5]

Appearance
White to yellow solid or clear

dark brown liquid
[5]

Melting Point 33-35 °C [4]

Boiling Point 211-212 °C [5]

CAS Number 624-31-7 [5]

Overview of Synthetic Strategies
The synthesis of 4-iodotoluene from toluene can be broadly categorized into two distinct

strategies. The choice between these routes depends on factors such as the desired purity,

scale of the reaction, and available starting materials and reagents.

Indirect Synthesis via Sandmeyer Reaction: This is a multi-step pathway that begins with the

nitration of toluene. This route offers high regioselectivity, yielding almost exclusively the

para isomer.

Direct Electrophilic Iodination: This approach involves the direct substitution of a hydrogen

atom on the toluene ring with an iodine atom. This method is more direct but typically results

in a mixture of ortho and para isomers that require subsequent separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Iodotoluene
https://www.benchchem.com/product/b166478#synthesis-of-4-iodotoluene-from-toluene
https://www.benchchem.com/product/b166478#synthesis-of-4-iodotoluene-from-toluene
https://www.benchchem.com/product/b166478#synthesis-of-4-iodotoluene-from-toluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

